3-(3,4-Dimethylphenyl)sulfonyl-2-imino-1-prop-2-enyl-5-dipyrido[1,2-e:4',3'-f]pyrimidinone

• IUPAC Name: 5-(3,4-dimethylphenyl)sulfonyl-6-imino-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C22H20N4O3S/c1-4-10-26-20(23)18(30(28,29)16-9-8-14(2)15(3)12-16)13-17-21(26)24-19-7-5-6-11-25(19)22(17)27/h4-9,11-13,23H,1,10H2,2-3H3
• InChI Key: FHRJSUUAGIDHJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC=C)C
• Molecular Formula: C22H20N4O3S
• Molecular Weight: 420.5 g/mol

Description

“3-(3,4-Dimethylphenyl)sulfonyl-2-imino-1-prop-2-enyl-5-dipyrido[1,2-e:4’,3’-f]pyrimidinone” is a pyridopyrimidine. Its molecular formula is C22H20N4O3S. The average mass is 420.484 Da and the monoisotopic mass is 420.125610 Da. This compound is not intended for human or veterinary use and is for research use only.

Scientific Research Applications

Synthesis and Chemical Reactions Research into the synthesis and reactions of compounds structurally related to 3-(3,4-Dimethylphenyl)sulfonyl-2-imino-1-prop-2-enyl-5-dipyrido[1,2-e:4',3'-f]pyrimidinone reveals a broad interest in the development of novel heterocyclic compounds. These studies often focus on the synthesis of pyrimidinone or pyrrolinone derivatives through cycloaddition reactions, emphasizing the versatility and reactivity of such compounds in creating potentially bioactive molecules (Yoshida et al., 1983).

Antiproliferative Activity Investigations into the antiproliferative effects of pyrido[1,2-a]pyrimidin-4-one derivatives against various human cancer cell lines highlight the potential therapeutic applications of these compounds. Specific derivatives have demonstrated significant activity, suggesting their potential as anticancer agents (Mallesha et al., 2012).

Crystal Structures and Interactions The study of crystal structures and hydrogen-bonded motifs in compounds like aminopyrimidine sulfonate/carboxylate interactions provides insights into the molecular arrangements and potential binding modes relevant to drug design. Such research aids in understanding how these compounds may interact with biological targets (Balasubramani et al., 2007).

Antioxidant and Antimicrobial Properties The synthesis and evaluation of pyrimidinone derivatives for their antioxidant and antimicrobial activities further exemplify the broad scope of scientific interest in these compounds. Studies demonstrate that certain derivatives exhibit significant activity, underscoring their potential in developing new treatments for oxidative stress-related conditions and infections (Jin et al., 2010).

Serotonin Receptor Antagonism Research into the structure-activity relationship (SAR) of 3-sulfonyl-pyrazolo[1,5-a]pyrimidines as serotonin 5-HT6 receptor antagonists demonstrates the potential psychiatric and neurological applications of these compounds. The identification of potent antagonists contributes to the understanding of serotonin receptor modulation and its implications for treating various central nervous system disorders (Ivachtchenko et al., 2011).